1-(Benzofuran-5-yl)cyclopropanecarboxylic acid

• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 1-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C12H10O3/c13-11(14)12(4-5-12)9-1-2-10-8(7-9)3-6-15-10/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key: RRWKJVZZARHFPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC3=C(C=C2)OC=C3)C(=O)O

Description

1-(Benzofuran-5-yl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of crude 1-[4-(2,2-diethoxy-ethoxy)-phenyl]-cyclopropanecarboxylic acid (20 g, ˜65 mmol) in xylene (100 mL) was added PPA (22.2 g, 64.9 mmol) at room temperature. The mixture was heated at reflux (140° C.) for 1 hour before it was cooled to room temperature and decanted from the PPA. The solvent was evaporated under vacuum to obtain the crude product, which was purified by preparative HPLC to provide 1-(benzofuran-5-yl)cyclopropanecarboxylic acid (1.5 g, 5%). 1H NMR (400 MHz, DMSO-d6) δ 12.25 (br s, 1H), 7.95 (d, J=2.8 Hz, 1H), 7.56 (d, J=2.0 Hz, 1H), 7.47 (d, J=11.6 Hz, 1H), 7.25 (dd, J=2.4, 11.2 Hz, 1H), 6.89 (d, J=1.6 Hz, 1H), 1.47-1.44 (m, 2H), 1.17-1.14 (m, 2H).